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Compound of Interest

Compound Name: 2-Hydroxy Desipramine-d6

Cat. No.: B12406611 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

2-Hydroxy Desipramine-d6, a deuterated metabolite of the tricyclic antidepressant

Desipramine.[1][2][3] The following procedures are designed to ensure the safety of laboratory

personnel and the integrity of the compound.

Hazard Identification and Risk Assessment
While a specific Safety Data Sheet (SDS) for 2-Hydroxy Desipramine-d6 is not readily

available, the SDS for the parent compound, Desipramine hydrochloride, indicates several

hazards that should be considered.[4][5]

Potential Hazards:.[4][5]

Harmful if swallowed.[4][5]

Causes skin irritation.[4][5]

Causes serious eye irritation.[4][5]

May cause allergy or asthma symptoms or breathing difficulties if inhaled.[4][5]

May cause an allergic skin reaction.[4][5]

May cause respiratory irritation.[4][5]
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Due to these potential hazards, appropriate personal protective equipment (PPE) and handling

procedures are mandatory.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE required for

the specific procedures being performed.[6] The following table summarizes the recommended

PPE for handling 2-Hydroxy Desipramine-d6.
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PPE Category Item Specifications

Hand Protection Gloves

Wear two pairs of powder-free

nitrile or neoprene gloves.[6][7]

The outer glove should be

removed and disposed of after

each task or batch.[7]

Body Protection Gown/Lab Coat

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs

is required.[7]

Eye Protection Safety Glasses/Goggles

Chemical splash goggles

should be worn to protect from

splashes.[8]

Face Protection Face Shield

A face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.[8]

Respiratory Protection Respirator

For procedures that may

generate dust or aerosols, a

NIOSH-approved N95 or

higher respirator is

recommended.[6] In cases of

potential vapor exposure, a full

face-piece chemical cartridge-

type respirator may be

necessary.[6]

Handling and Storage Procedures
Proper handling and storage are critical to maintain the stability and isotopic purity of

deuterated compounds.[9]

Handling:
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Ventilation: All work with 2-Hydroxy Desipramine-d6 should be conducted in a well-

ventilated area, preferably within a chemical fume hood.[4]

Avoid Inhalation, Ingestion, and Skin Contact: Do not breathe dust or vapors.[4] Avoid

contact with skin and eyes.[4] Do not eat, drink, or smoke in the work area.[4][7]

Hand Washing: Wash hands thoroughly before putting on gloves and after removing them.[7]

Storage:

Temperature: Store in a refrigerator at 2-8°C.[1]

Atmosphere: To prevent oxidation and deuterium-hydrogen exchange, store under an inert

atmosphere, such as argon or nitrogen.[9][10]

Light: Protect from light by storing in an amber vial or in the dark.[9]

Container: Keep the container tightly sealed.[4]

Experimental Workflow
The following diagram illustrates a general workflow for handling 2-Hydroxy Desipramine-d6
in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b12406611?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/SIGMA/D3900
https://www.sigmaaldrich.com/US/en/sds/SIGMA/D3900
https://www.sigmaaldrich.com/US/en/sds/SIGMA/D3900
https://www.sigmaaldrich.com/US/en/sds/SIGMA/D3900
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.pharmaffiliates.com/en/2-hydroxy-desipramine-d6-hydrochloride-pasti048530.html
https://www.benchchem.com/pdf/Best_Practices_for_Storing_and_Handling_Deuterated_Internal_Standards_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Handling_and_Storing_Deuterated_Compounds.pdf
https://www.benchchem.com/pdf/Best_Practices_for_Storing_and_Handling_Deuterated_Internal_Standards_A_Technical_Guide.pdf
https://www.sigmaaldrich.com/US/en/sds/SIGMA/D3900
https://www.benchchem.com/product/b12406611?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Don PPE

Weighing and Solution Preparation
(in fume hood)

Experimentation

Decontamination

Waste Disposal

Doff PPE

Hand Washing

Click to download full resolution via product page

Caption: General laboratory workflow for handling 2-Hydroxy Desipramine-d6.
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Disposal Plan
All waste materials contaminated with 2-Hydroxy Desipramine-d6 must be treated as

hazardous waste.

Waste Segregation and Collection:

Solid Waste: Contaminated solid waste, including gloves, gowns, and disposable labware,

should be collected in a designated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Unused solutions and rinsates should be collected in a separate, compatible,

and clearly labeled hazardous waste container. Halogenated and non-halogenated solvent

wastes should be collected separately.[11]

Sharps: Contaminated needles and other sharps must be disposed of in a designated sharps

container.

Disposal Procedure:

Do not dispose of 2-Hydroxy Desipramine-d6 down the drain or in the regular trash.[12]

All hazardous waste must be disposed of through the institution's designated hazardous

waste management program.[12][13] Follow all local, state, and federal regulations for

hazardous waste disposal.

Spill and Emergency Procedures
In Case of Exposure:

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin area

with copious amounts of water for at least 15 minutes.[4] Seek medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present and

easy to do.[4] Seek immediate medical attention.[4]

Inhalation: Move the affected person to fresh air.[4] If breathing is difficult, provide oxygen.

Seek medical attention.[4]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water.[4] Seek immediate medical

attention.[4]

In Case of a Spill:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using absorbent materials.

Carefully collect the spilled material and contaminated absorbent into a designated

hazardous waste container.

Clean the spill area with an appropriate decontaminating solution.

Report the spill to the laboratory supervisor and the institution's environmental health and

safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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